4-(4-chloro-2-methoxyphenyl)-4-fluoropiperidine hydrochloride
Overview
Description
4-(4-chloro-2-methoxyphenyl)-4-fluoropiperidine hydrochloride, also known as 4-CPMF, is an organic compound that is widely used in the laboratory for various scientific and research applications. It is a white crystalline powder with a molecular weight of 360.9 g/mol and a melting point of 148-150°C. 4-CPMF is synthesized through a multi-step process that involves the reaction of 4-chloro-2-methoxyphenylacetonitrile and 3-fluoropiperidine hydrochloride in the presence of a strong base such as sodium hydroxide or potassium hydroxide. This compound has a wide range of applications in scientific research, including drug discovery and development, biochemistry, pharmacology, and molecular biology.
Mechanism of Action
The mechanism of action of 4-(4-chloro-2-methoxyphenyl)-4-fluoropiperidine hydrochloride is not fully understood, but it is believed to act as an agonist at a variety of receptors, including opioid, serotonin, and dopamine receptors. It is thought to act as an agonist at these receptors by binding to them and activating them, which in turn leads to the release of different neurotransmitters. These neurotransmitters are responsible for the various effects of 4-(4-chloro-2-methoxyphenyl)-4-fluoropiperidine hydrochloride, including analgesia, sedation, and euphoria.
Biochemical and Physiological Effects
4-(4-chloro-2-methoxyphenyl)-4-fluoropiperidine hydrochloride has a variety of biochemical and physiological effects, including analgesia, sedation, and euphoria. It has been shown to have antinociceptive effects in animal models, and it has been shown to have anxiolytic and antidepressant effects in humans. In addition, 4-(4-chloro-2-methoxyphenyl)-4-fluoropiperidine hydrochloride has been shown to have neuroprotective effects in animal models, and it has been shown to have anti-inflammatory effects in humans.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-(4-chloro-2-methoxyphenyl)-4-fluoropiperidine hydrochloride in laboratory experiments is that it is a relatively safe and non-toxic compound. It is also relatively easy to synthesize and is relatively stable in the presence of light and oxygen. However, there are some limitations to using 4-(4-chloro-2-methoxyphenyl)-4-fluoropiperidine hydrochloride in laboratory experiments. For example, it is relatively expensive and can be difficult to obtain in large quantities. In addition, it is not very soluble in water, which can limit its use in certain experiments.
Future Directions
There are a number of potential future directions for the use of 4-(4-chloro-2-methoxyphenyl)-4-fluoropiperidine hydrochloride in scientific research. For example, it could be used to study the mechanism of action of various drugs, to investigate the effects of various compounds on biochemical and physiological processes, and to develop more effective analgesics and anxiolytics. In addition, it could be used to develop new drugs and other biologically active compounds, and to study the effects of various compounds on the nervous system. Finally, it could be used to develop new methods for the synthesis of complex molecules.
Synthesis Methods
The synthesis of 4-(4-chloro-2-methoxyphenyl)-4-fluoropiperidine hydrochloride involves a multi-step process that involves the reaction of 4-chloro-2-methoxyphenylacetonitrile and 3-fluoropiperidine hydrochloride in the presence of a strong base such as sodium hydroxide or potassium hydroxide. The reaction proceeds in two steps: first, the 4-chloro-2-methoxyphenylacetonitrile is reacted with the 3-fluoropiperidine hydrochloride in the presence of a base to form 4-(4-chloro-2-methoxyphenyl)-4-fluoropiperidine hydrochloride, and then the product is purified by recrystallization from a suitable solvent such as ethanol or methanol.
Scientific Research Applications
4-(4-chloro-2-methoxyphenyl)-4-fluoropiperidine hydrochloride is widely used in scientific research, including drug discovery and development, biochemistry, pharmacology, and molecular biology. It is used as a substrate for the preparation of various compounds and as a building block for the synthesis of complex molecules. It is also used as a reagent for the synthesis of various compounds, including drugs and other biologically active compounds. In addition, 4-(4-chloro-2-methoxyphenyl)-4-fluoropiperidine hydrochloride is used in the study of the mechanism of action of various drugs and in the study of the biochemical and physiological effects of various compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(4-chloro-2-methoxyphenyl)-4-fluoropiperidine hydrochloride involves the reaction of 4-chloro-2-methoxyaniline with 1,4-difluorobutane-2,3-dione to form 4-(4-chloro-2-methoxyphenyl)-4-fluorobutan-2-one, which is then reacted with piperidine to form the final product.", "Starting Materials": [ "4-chloro-2-methoxyaniline", "1,4-difluorobutane-2,3-dione", "piperidine", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Dissolve 4-chloro-2-methoxyaniline in hydrochloric acid and cool the solution to 0-5°C.", "Step 2: Slowly add sodium nitrite to the solution while maintaining the temperature at 0-5°C. Stir the mixture for 30 minutes.", "Step 3: Add a solution of 1,4-difluorobutane-2,3-dione in diethyl ether to the reaction mixture and stir for 2 hours at room temperature.", "Step 4: Add sodium hydroxide solution to the reaction mixture to adjust the pH to 9-10.", "Step 5: Extract the product with diethyl ether and wash the organic layer with water.", "Step 6: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain 4-(4-chloro-2-methoxyphenyl)-4-fluorobutan-2-one.", "Step 7: Dissolve 4-(4-chloro-2-methoxyphenyl)-4-fluorobutan-2-one in ethanol and add piperidine. Heat the mixture to reflux for 2 hours.", "Step 8: Cool the reaction mixture and add hydrochloric acid to precipitate the product.", "Step 9: Filter the product and wash with water to obtain 4-(4-chloro-2-methoxyphenyl)-4-fluoropiperidine hydrochloride." ] } | |
CAS RN |
2742656-83-1 |
Molecular Formula |
C12H16Cl2FNO |
Molecular Weight |
280.2 |
Purity |
95 |
Origin of Product |
United States |
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